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Compound of Interest

Compound Name: C29H27N2O10P

CAS No.: 396717-61-6; 90776-59-3

Cat. No.: B2462356

Get Quote

Advanced Chemical Properties, Synthesis, and
Applications in Carbapenem Development[1]
Executive Summary & Chemical Identity
-Methyl Vinyl Phosphate (MAP)—often referred to in industrial pharmaceutical circles simply as
MAP or the "Meropenem Phosphate Intermediate"—is a specialized enol phosphate ester.[1] It
serves as the critical electrophilic scaffold for the synthesis of

-methyl carbapenem antibiotics (e.g., Meropenem, Doripenem, Tibipenem).[1]

Its chemical value lies in the diphenyl phosphate moiety, which acts as a highly reactive leaving

group, activating the C-3 position of the carbapenem nucleus for nucleophilic substitution by

thiol side chains.[1]
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Property Specification

Common Name
MAP (

-Methyl Vinyl Phosphate)

CAS Number 90776-59-3

IUPAC Name

4-Nitrobenzyl (4R,5S,6S)-3-

(diphenoxyphosphoryloxy)-6-[(1R)-1-

hydroxyethyl]-4-methyl-7-oxo-1-

azabicyclo[3.2.0]hept-2-ene-2-carboxylate

Molecular Formula

Molecular Weight 594.51 g/mol

Appearance White to off-white crystalline powder

Melting Point 129–131 °C

Solubility
Soluble in DCM, Acetonitrile; Slightly soluble in

Methanol; Insoluble in Water

Structural Stereochemistry & Reactivity
The efficacy of MAP is dictated by its rigorous stereochemical configuration.[1] The "

-methyl" designation refers to the methyl group at the C-4 position (IUPAC numbering for the
azabicyclo ring), which corresponds to the C-1 position in antibiotic nomenclature.[1] This

-configuration is essential for imparting resistance against renal Dehydropeptidase-I (DHP-I), a
major metabolic hurdle for earlier carbapenems like Imipenem.[1]

The Enol Phosphate "Trap"
MAP is formed by trapping the enol tautomer of a

-keto ester.[1] The phosphorus atom is bonded to two phenoxy groups, creating a bulky,
electron-withdrawing leaving group.[1]
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Electronic Effect: The diphenoxyphosphoryl group pulls electron density from the C-3=C-2

double bond, making C-3 highly susceptible to Michael-type addition-elimination reactions.[1]

Steric Shielding: The bulky phenyl rings protect the phosphate from premature hydrolysis

while directing incoming nucleophiles.[1]

Stability Profile
Hydrolysis: MAP is sensitive to moisture.[1] The enol phosphate bond is high-energy; water

can attack the phosphorus or the vinyl carbon, reverting the compound to the inactive keto-

ester form.[1]

Thermal: Stable up to ~40°C; however, prolonged exposure to heat can induce elimination of

the phosphate or degradation of the

-lactam ring.[1]

Synthesis & Manufacturing Protocol
The synthesis of MAP involves the phosphorylation of the bicyclic keto-ester (often called the

"Bicyclic Keto Ester" or BKE).[1] This reaction is a variation of the Perkow reaction logic but

applied to an enolizable ketone using a chlorophosphate.[1]

Reagents & Mechanism[1]
Substrate: 4-Nitrobenzyl (4R,5S,6S)-4-methyl-7-oxo-6-[(1R)-1-hydroxyethyl]-1-

azabicyclo[3.2.0]hept-3-one-2-carboxylate.[1]

Phosphorylating Agent: Diphenyl chlorophosphate (DPCP).[1]

Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA).[1] The base is critical to

deprotonate the

-carbon, driving enol formation.[1]

Conditions: Strictly anhydrous, low temperature (-10°C to -20°C) to prevent

-lactam ring opening.[1]
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Visualization: Synthesis Pathway
The following diagram illustrates the conversion of the keto-ester to MAP and its subsequent

reaction to Meropenem.[1]
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Figure 1: Reaction flow from Keto-Ester precursor to MAP and subsequent conversion to

Carbapenem antibiotics.[1]

Experimental Protocol: Preparation of MAP
Standard Operating Procedure (SOP) for Research Scale (10g basis)

Setup: Flame-dry a 250 mL three-neck round-bottom flask. Purge with Nitrogen (

).[1]

Dissolution: Charge 10.0 g (approx 20 mmol) of the Keto-Ester precursor into 100 mL of

anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM).

Cooling: Cool the solution to -15°C using an ethylene glycol/dry ice bath.

Base Addition: Add DIPEA (1.2 eq, 3.1 g) dropwise over 10 minutes. Maintain internal temp <

-10°C. Stir for 15 mins to generate the enolate.

Phosphorylation: Add Diphenyl Chlorophosphate (1.1 eq, 5.9 g) dropwise. Critical: The

reaction is exothermic; control addition rate to keep temp < -10°C.
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Monitoring: Stir at -10°C for 2–4 hours. Monitor via HPLC (C18 column, MeCN:Water

gradient). Target: < 1% residual Keto-Ester.[1]

Quench & Workup:

Quench with cold dilute

(aq).[1]

Extract with Ethyl Acetate.[1][2]

Wash organic layer with cold brine.[1]

Dry over

and concentrate in vacuo at < 30°C (heat sensitive).

Crystallization: Recrystallize from Isopropyl Alcohol/Hexane to yield MAP as white crystals.

Analytical Characterization
To validate the integrity of MAP, researchers must confirm both the phosphate ester formation

and the retention of the

-lactam ring.[1]
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Method Diagnostic Signal Interpretation

NMR -10 to -15 ppm

Characteristic shift of vinyl

phosphate diesters.[1]

Absence indicates hydrolysis.

NMR 7.1–7.4 ppm (Multiplet)
Integration of 10 protons

confirms the diphenyl group.[1]

IR Spectroscopy 1780
Strong carbonyl stretch of the

-lactam ring (Intact ring).[1]

IR Spectroscopy 1280 P=O stretch.[1]

HPLC Purity > 98%

Main peak retention time

distinct from keto-ester (more

non-polar).[1]

Safety & Handling (GHS Standards)
MAP is a potent chemical intermediate and must be handled with strict containment protocols.

[1]

Hazard Classification:

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

Skin Sensitization: Category 1 (May cause allergic reaction).[1]

PPE Requirements:

Nitrile gloves (double-gloving recommended due to phosphate ester penetrability).[1]

Full-face respirator or biosafety cabinet (Class II) handling to prevent inhalation of dust.[1]

Storage: Store at -20°C under Argon or Nitrogen. Moisture sensitivity requires desiccated

storage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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